Cas no 295-02-3 (Cyclotridecane)

Cyclotridecane structure
Product name:Cyclotridecane
Cyclotridecane Chemical and Physical Properties
Names and Identifiers
-
- Cyclotridecane
- AC1L37UI
- AC1Q1I2J
- AG-E-96147
- AR-1I3402
- CTK1A6921
- FT-0693191
- KB-49498
- InChI=1/C13H26/c1-2-4-6-8-10-12-13-11-9-7-5-3-1/h1-13H
- DTXSID50183695
- NS00096087
- Q7485801
- UEVXKGPJXXDGCX-UHFFFAOYSA-N
- 295-02-3
- AKOS006274360
-
- Inchi: InChI=1S/C13H26/c1-2-4-6-8-10-12-13-11-9-7-5-3-1/h1-13H2
- InChI Key: UEVXKGPJXXDGCX-UHFFFAOYSA-N
- SMILES: C1CCCCCCCCCCCC1
Computed Properties
- Exact Mass: 182.20300
- Monoisotopic Mass: 182.203450829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 48.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.8590
- Melting Point: 24.9°C
- Boiling Point: 250.78°C (rough estimate)
- Refractive Index: 1.4750
- PSA: 0.00000
- LogP: 5.07130
Cyclotridecane Related Literature
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Edina Balogh,Rapha?l Tripier,Petra Fousková,Felipe Reviriego,Henri Handel,éva Tóth Dalton Trans. 2007 3572
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2. Index of authors, 1971
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3. Additive bond-energy scheme for the calculation of enthalpies of formation of hydrocarbons including geminal H–H termsDerek W. Smith J. Chem. Soc. Faraday Trans. 1996 92 1141
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Shunichi Fukuzumi,Yong-Min Lee,Wonwoo Nam Dalton Trans. 2019 48 9469
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5. Some cyclic tetra-amines and their metal-ion complexes. Part VII. Nickel(II) complexes of some tetra-aza-cyclotridecane derivativesN. F. Curtis,G. W. Reader J. Chem. Soc. A 1971 1771
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